Cas no 207405-66-1 (tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride)

Technical Introduction: tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride is a bicyclic amine derivative with a protected amino group, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid bicyclic scaffold enhances stereochemical control, making it valuable for constructing complex molecular architectures. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions. The hydrochloride salt form improves handling and solubility in polar solvents. This compound is particularly useful in peptidomimetics and medicinal chemistry, where its constrained structure can influence bioactivity. High purity and well-defined reactivity make it a reliable choice for research and industrial-scale synthesis.

tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride structure

207405-66-1 structure

Product Name:tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride

CAS No:207405-66-1

MF:C₁₁H₂₁ClN₂O₂

MW:248.749642133713

CID:1026257

PubChem ID:56592980

Update Time:2025-06-25

tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride
- (1R,4R,5R)-rel-5-Amino-2-azabicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester hydrochloride
- tert-butyl 5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate,hydrochloride
- AK-68425
- ANW-54224
- CTK8B6742
- KB-260770
- KB-260771
- MolPort-021-795-040
- WT1525
- AMY32182
- A879457
- tert-butyl 5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
- tert-butyl 5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
- tert-Butyl 5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate--hydrogen chloride (1/1)
- 207405-66-1
- AKOS015935073
- tert-butyl5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylatehydrochloride
- endo-tert-Butyl 5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
- DTXSID40717781
- 1381947-29-0
- MDL： MFCD16294630
- Inchi： 1S/C11H20N2O2.ClH/c1-11(2,3)15-10(14)13-6-7-4-8(13)5-9(7)12;/h7-9H,4-6,12H2,1-3H3;1H
- InChI Key： LVXNMQVPLRAALF-UHFFFAOYSA-N
- SMILES： Cl.O(C(C)(C)C)C(N1CC2C(CC1C2)N)=O

Computed Properties

Exact Mass: 248.1291556g/mol
Monoisotopic Mass: 248.1291556g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.6Å²

tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM201204-1g	tert-Butyl (1S,4S,5S)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride	207405-66-1	95%	1g	$1590	2021-08-05
Chemenu	CM201204-1g	tert-Butyl (1S,4S,5S)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride	207405-66-1	95%	1g	$***	2023-03-29
Ambeed	A840340-1g	endo-tert-Butyl 5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride	207405-66-1	95+%	1g	$1536.0	2024-07-28

tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride Related Literature

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Additional information on tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride

Comprehensive Overview of tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride (CAS No. 207405-66-1)

The compound tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride (CAS No. 207405-66-1) is a highly specialized bicyclic amine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique aza-bicyclo[2.2.1]heptane scaffold makes it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both tert-butyl and hydrochloride groups enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for bicyclic amine derivatives has surged due to their role in designing novel small-molecule drugs. Researchers are particularly interested in CAS No. 207405-66-1 for its potential in modulating neurotransmitter systems, a topic frequently searched in AI-driven drug discovery platforms. The compound’s 5-amino functionality allows for further derivatization, enabling the creation of targeted therapies for neurological disorders, a hot topic in 2024’s pharmaceutical landscape.

The synthesis of tert-Butyl 5-amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylate hydrochloride involves multi-step organic reactions, including Boc protection and cyclization strategies. These methods are often discussed in academic forums and search queries related to advanced organic synthesis techniques. The compound’s hydrochloride salt form ensures better handling and storage, addressing common concerns about compound degradation—a frequent search topic among chemists.

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